Cas no 1258627-91-6 (5-(2,3-Dimethylphenyl)pyridin-3-ol)

• Product Name: 5-(2,3-Dimethylphenyl)pyridin-3-ol
• CAS No: 1258627-91-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD18084591
• CID: 2760979
• PubChem ID: 53217538
• Update Time: 2025-05-27

5-(2,3-Dimethylphenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dimethylphenyl)-3-hydroxypyridine, 95%
• DTXSID30682570
• MFCD18084591
• 1258627-91-6
• AKOS017515027
• 5-(2,3-DIMETHYLPHENYL)-3-HYDROXYPYRIDINE
• 5-(2,3-Dimethylphenyl)pyridin-3-ol

• MDL： MFCD18084591
• Inchi： 1S/C13H13NO/c1-9-4-3-5-13(10(9)2)11-6-12(15)8-14-7-11/h3-8,15H,1-2H3
• InChI Key： JNXWDAHIYPTBQX-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(=C1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2,3-Dimethylphenyl)pyridin-3-ol

Research Brief on 5-(2,3-Dimethylphenyl)pyridin-3-ol (CAS: 1258627-91-6): Recent Advances and Applications

The compound 5-(2,3-Dimethylphenyl)pyridin-3-ol (CAS: 1258627-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 5-(2,3-Dimethylphenyl)pyridin-3-ol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which show promise in treating cancers and inflammatory diseases. The compound's unique structural features, including the dimethylphenyl and pyridin-3-ol moieties, contribute to its ability to interact with specific protein targets.

In addition to its role in kinase inhibition, 5-(2,3-Dimethylphenyl)pyridin-3-ol has been investigated for its potential as a modulator of G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that derivatives of this compound exhibit high affinity for certain GPCRs, suggesting its applicability in neurological and metabolic disorder treatments. The study utilized computational docking and in vitro assays to validate these interactions, providing a robust foundation for further preclinical development.

The synthesis and optimization of 5-(2,3-Dimethylphenyl)pyridin-3-ol have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is critical for scaling up production and facilitating its use in large-scale drug discovery programs. Furthermore, the paper discussed the compound's stability under various conditions, which is essential for its formulation and storage.

Looking ahead, the potential applications of 5-(2,3-Dimethylphenyl)pyridin-3-ol extend beyond its current uses. Ongoing research is exploring its utility in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. For example, a collaborative study between academic and industry researchers is investigating its incorporation into nanoparticle-based delivery platforms to enhance bioavailability and reduce off-target effects. These efforts underscore the compound's versatility and its growing importance in modern drug development.

In conclusion, 5-(2,3-Dimethylphenyl)pyridin-3-ol (CAS: 1258627-91-6) represents a promising candidate for various therapeutic applications, supported by recent advancements in its synthesis, biological evaluation, and mechanistic understanding. Continued research and collaboration across disciplines will be essential to fully realize its potential and translate these findings into clinical benefits.